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Compound of Interest

Compound Name: Direct Red 89

Cat. No.: B1173418

For Researchers, Scientists, and Drug Development Professionals

Direct Red 89, a polyazo dye, is a versatile compound with applications extending from
traditional textile dyeing to specialized uses in biomedical and environmental research. This
guide provides an in-depth overview of its commercial names, technical specifications, and
established experimental protocols for its use in a research setting.

Commercial Names and Identification

Direct Red 89 is known by several commercial names. For research purposes, it is frequently
marketed under the name Sirius Red or Direct Red 80. It is crucial for researchers to verify the
dye's identity using its CAS number to ensure the procurement of the correct compound.
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Commercial Name Common Supplier Name CAS Number

) Not commonly used for
Direct Red 89 12217-67-3
research grade

Direct Red 80 Sirius Red, Sirius Red F3B 2610-10-8
Solophenyl Scarlet BNLE Industrial Grade 12217-67-3[1]
Direct Red BNLE Industrial Grade 12217-67-3[1]
Direct Fast Scarlet BNL Industrial Grade 12217-67-3[1]
Dyrite Scarlet BNLL Industrial Grade 12217-67-3[1]
Intralite Scarlet BNLL Industrial Grade 12217-67-3

Technical and Quantitative Data

Research-grade Direct Red 89, often supplied as Direct Red 80, possesses specific
characteristics that are critical for reproducible experimental outcomes. The following table
summarizes key quantitative data compiled from various suppliers.

Parameter Value Source

CAS Number 2610-10-8 Multiple Suppliers[2]

Molecular Formula CasH26N10NasO21Ss Sigma-Aldrich

Molecular Weight 1373.07 g/mol Sigma-Aldrich

Appearance Dark red to purple or brown Thermo Scientific Chemicals[3]
powder

Dye Content >21% Chem-Impex[2]

Amax (in water) 524 - 532 nm Thermo Scientific Chemicals[3]

Solubility (in PBS, pH 7.2) 10 mg/mL Cayman Chemical[4]

Experimental Protocols for Research Use
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The primary research application of Direct Red 89 is as a histological stain for collagen, known
as the Picro-Sirius Red stain. It is also utilized as a model pollutant in environmental science
research.

Picro-Sirius Red Staining for Collagen Visualization

This method is widely used for the specific staining of collagen fibers in tissue sections. The
elongated dye molecules of Sirius Red align with the long axis of collagen fibers, enhancing
their natural birefringence under polarized light. This allows for the differentiation of collagen
types, with thicker type | collagen appearing yellow-orange and thinner type Il collagen
appearing green.

Materials:

Weigert's Hematoxylin Solution A and B

Picro-Sirius Red Solution (0.1% Sirius Red in saturated aqueous picric acid)

Acidified Water (0.5% acetic acid in distilled water)

Ethanol (95% and 100%)

Xylene

Mounting medium

Protocol for Paraffin-Embedded Sections:

o Deparaffinization and Rehydration:

o Immerse slides in two changes of xylene for 5 minutes each.

o Hydrate through a graded series of ethanol: two changes of 100% ethanol for 3 minutes
each, followed by 95%, 80%, and 70% ethanol for 3 minutes each.

o Rinse in distilled water.

e Nuclear Staining (Optional):
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[e]

Prepare fresh Weigert's iron hematoxylin by mixing equal parts of solutions A and B.

Stain nuclei for 8 minutes.

o

[¢]

Wash in running tap water for 10 minutes.

Rinse in distilled water.

[¢]

e Collagen Staining:
o Stain in Picro-Sirius Red solution for 60 minutes.
e Washing and Dehydration:
o Wash in two changes of acidified water.
o Dehydrate rapidly through two changes of 100% ethanol.
e Clearing and Mounting:
o Clear in two changes of xylene for 5 minutes each.
o Mount with a resinous mounting medium.
Expected Results:
» Light Microscopy: Collagen appears red, while muscle and cytoplasm appear yellow.

e Polarized Light Microscopy: Type | collagen fibers exhibit a yellow-orange birefringence, and
Type 11l collagen fibers show a green birefringence.

Direct Red 89 in Environmental Research: Biosorption
Studies

Direct Red 89 is used as a model azo dye to study the efficacy of various materials in removing
pollutants from aqueous solutions. A typical experiment involves preparing a stock solution of
the dye and then incubating it with the adsorbent material. The concentration of the dye is
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measured spectrophotometrically before and after the experiment to determine the removal

efficiency.

Experimental Parameters from a Study on Biosorption by Lemna gibba biomass:[5][6]
« Initial Dye Concentrations: 5 mg/L to 50 mg/L

o Contact Time: 20 minutes for approximately 100% removal at 5 mg/L

e Analysis: The concentration of Direct Red 89 is determined by measuring the absorbance of

the solution using a UV-vis spectrophotometer.

Visualizing Experimental Workflows

To further elucidate the practical applications of Direct Red 89 in a research context, the
following diagrams, generated using the DOT language, illustrate the key experimental
workflows.
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Caption: Workflow for Picro-Sirius Red staining of tissue sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Direct Red 89 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173418#commercial-names-of-direct-red-89-for-
research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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